N-Methylcyclo(L-Phe-L-Ile-N-methyl L-Phe-L-Val-)

• IUPAC Name: (3S,6S,9S,12S)-6,12-dibenzyl-3-[(2S)-butan-2-yl]-1,7-dimethyl-9-propan-2-yl-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
• InChI: InChI=1S/C31H42N4O4/c1-7-21(4)27-31(39)35(6)24(18-22-14-10-8-11-15-22)28(36)32-26(20(2)3)30(38)34(5)25(29(37)33-27)19-23-16-12-9-13-17-23/h8-17,20-21,24-27H,7,18-19H2,1-6H3,(H,32,36)(H,33,37)/t21-,24-,25-,26-,27-/m0/s1
• InChI Key: KZGZTOMXQSOTKE-SJSXQSQASA-N
• Canonical SMILES: CCC(C)C1C(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)N1)CC2=CC=CC=C2)C)C(C)C)CC3=CC=CC=C3)C
• Isomeric SMILES: CC[C@H](C)[C@H]1C(=O)N([C@H](C(=O)N[C@H](C(=O)N([C@H](C(=O)N1)CC2=CC=CC=C2)C)C(C)C)CC3=CC=CC=C3)C
• Molecular Formula: C31H42N4O4
• Molecular Weight: 534.7 g/mol

Description

N-Methylcyclo(L-Phe-L-Ile-N-methyl L-Phe-L-Val-) is a cyclic peptide with potential therapeutic applications in various fields of medicine. The peptide is synthesized through a complex chemical process and has been the subject of intense scientific research due to its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of N-Methylcyclo(L-Phe-L-Ile-N-methyl L-Phe-L-Val-) is complex and not fully understood. However, it is believed that the peptide interacts with specific receptors on the surface of cells, leading to a cascade of intracellular signaling events. These events ultimately result in changes in gene expression and cellular behavior.
Biochemical and Physiological Effects:
Studies have shown that N-Methylcyclo(L-Phe-L-Ile-N-methyl L-Phe-L-Val-) has a range of biochemical and physiological effects. These include inhibition of tumor growth, induction of apoptosis (programmed cell death), and modulation of immune function. In addition, the peptide has been shown to have neuroprotective effects, potentially making it a useful treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-Methylcyclo(L-Phe-L-Ile-N-methyl L-Phe-L-Val-) in lab experiments is its specificity. The peptide is highly selective for certain receptors, making it a useful tool for studying specific signaling pathways. However, the complexity of its synthesis and the cost of production can be a limitation, making it difficult to obtain large quantities for research purposes.

Future Directions

There are many potential future directions for research on N-Methylcyclo(L-Phe-L-Ile-N-methyl L-Phe-L-Val-). One area of interest is its potential as a treatment for neurodegenerative diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in cancer research. The development of more efficient and cost-effective synthesis methods could also open up new avenues for research.
In conclusion, N-Methylcyclo(L-Phe-L-Ile-N-methyl L-Phe-L-Val-) is a complex cyclic peptide with potential therapeutic applications in various fields of medicine. Its unique properties and potential benefits make it a subject of intense scientific research, and further studies are needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

The potential applications of N-Methylcyclo(L-Phe-L-Ile-N-methyl L-Phe-L-Val-) are diverse and include areas such as drug development, cancer research, and neurology. The peptide has been shown to have anti-tumor properties and has been investigated as a potential treatment for various types of cancer. Additionally, it has been studied for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.